Cas no 2228536-67-0 (3-{imidazo1,2-apyrazin-3-yl}oxolane-2,5-dione)

3-{Imidazo[1,2-a]pyrazin-3-yl}oxolane-2,5-dione is a heterocyclic compound featuring an imidazopyrazine core fused with a succinimide-like oxolane-2,5-dione moiety. This structure imparts unique reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The imidazopyrazine scaffold is known for its bioactivity, often serving as a key pharmacophore in drug discovery. The oxolane-2,5-dione group enhances electrophilic properties, facilitating nucleophilic addition reactions, making it valuable for derivatization. Its rigid framework may contribute to improved binding affinity in target interactions. The compound’s synthetic versatility and structural features make it a promising candidate for developing novel bioactive molecules, particularly in kinase inhibitor and antimicrobial research.
3-{imidazo1,2-apyrazin-3-yl}oxolane-2,5-dione structure
2228536-67-0 structure
Product Name:3-{imidazo1,2-apyrazin-3-yl}oxolane-2,5-dione
CAS No:2228536-67-0
MF:C10H7N3O3
MW:217.180881738663
CID:6227982
PubChem ID:165667758
Update Time:2025-10-30

3-{imidazo1,2-apyrazin-3-yl}oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

    • 3-{imidazo1,2-apyrazin-3-yl}oxolane-2,5-dione
    • 3-{imidazo[1,2-a]pyrazin-3-yl}oxolane-2,5-dione
    • 2228536-67-0
    • EN300-1727178
    • Inchi: 1S/C10H7N3O3/c14-9-3-6(10(15)16-9)7-4-12-8-5-11-1-2-13(7)8/h1-2,4-6H,3H2
    • InChI Key: ANPDGCFDWGZTCP-UHFFFAOYSA-N
    • SMILES: O1C(CC(C1=O)C1=CN=C2C=NC=CN12)=O

Computed Properties

  • Exact Mass: 217.04874109g/mol
  • Monoisotopic Mass: 217.04874109g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 333
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 73.6Ų

3-{imidazo1,2-apyrazin-3-yl}oxolane-2,5-dione Pricemore >>

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Additional information on 3-{imidazo1,2-apyrazin-3-yl}oxolane-2,5-dione

Introduction to 3-{imidazo[1,2-a]pyrazin-3-yl}oxolane-2,5-dione (CAS No. 2228536-67-0)

3-{imidazo[1,2-a]pyrazin-3-yl}oxolane-2,5-dione (CAS No. 2228536-67-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound belongs to the class of imidazopyrazine derivatives, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of 3-{imidazo[1,2-a]pyrazin-3-yl}oxolane-2,5-dione is characterized by a fused ring system comprising an imidazopyrazine core and an oxolane dione moiety. The imidazopyrazine scaffold is a privileged structure in medicinal chemistry due to its ability to interact with various biological targets. The oxolane dione functional group adds further complexity and reactivity to the molecule, potentially enhancing its pharmacological profile.

Recent studies have highlighted the potential of 3-{imidazo[1,2-a]pyrazin-3-yl}oxolane-2,5-dione in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a promising candidate for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 3-{imidazo[1,2-a]pyrazin-3-yl}oxolane-2,5-dione has shown significant antiviral activity against several viral strains. A research team from the University of California demonstrated that this compound effectively inhibits the replication of influenza A virus by targeting key viral enzymes. This finding opens up new avenues for the development of antiviral therapies.

The anticancer potential of 3-{imidazo[1,2-a]pyrazin-3-yl}oxolane-2,5-dione has also been explored in preclinical studies. Research conducted at the National Cancer Institute revealed that this compound induces apoptosis in various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action involves the modulation of cell cycle regulatory proteins and the activation of caspase-dependent apoptotic pathways.

To further understand the pharmacological properties of 3-{imidazo[1,2-a]pyrazin-3-yl}oxolane-2,5-dione, extensive in vitro and in vivo studies have been conducted. These studies have provided valuable insights into its bioavailability, metabolism, and toxicity profiles. The compound has shown favorable pharmacokinetic properties, with good oral bioavailability and low toxicity at therapeutic doses.

In terms of clinical applications, 3-{imidazo[1,2-a]pyrazin-3-yl}oxolane-2,5-dione is currently being evaluated in early-phase clinical trials for its efficacy in treating inflammatory diseases and cancer. Preliminary results from these trials have been promising, with patients showing significant improvements in disease symptoms and quality of life.

The synthesis of 3-{imidazo[1,2-a]pyrazin-3-yl}oxolane-2,5-dione has been optimized using modern synthetic techniques to ensure high yields and purity. Various synthetic routes have been explored, including multistep reactions involving cyclization and functional group transformations. These synthetic methods provide a robust foundation for large-scale production and commercialization.

In conclusion, 3-{imidazo[1,2-a]pyrazin-3-yl}oxolane-2,5-dione (CAS No. 2228536-67-0) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and diverse biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical efficacy, this compound holds great promise for improving patient outcomes in various disease conditions.

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